Cas no 56724-08-4 (Benzoyl chloride, 5-methoxy-2-methyl- (9CI))

• Product Name: Benzoyl chloride, 5-methoxy-2-methyl- (9CI)
• CAS No: 56724-08-4
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 1023281
• PubChem ID: 45081580
• Update Time: 2025-11-01

Benzoyl chloride, 5-methoxy-2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 5-methoxy-2-methyl- (9CI)
• 5-methoxy-2-methylbenzoyl chloride
• SCHEMBL12914776
• BENZOYL CHLORIDE, 5-METHOXY-2-METHYL-
• 56724-08-4
• DB-326020
• DTXSID70664698

• Inchi： 1S/C9H9ClO2/c1-6-3-4-7(12-2)5-8(6)9(10)11/h3-5H,1-2H3
• InChI Key： YHCFNKMFWQPWJI-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=CC=1C)OC)=O

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on Benzoyl chloride, 5-methoxy-2-methyl- (9CI)

Benzoyl chloride, 5-methoxy-2-methyl- (9CI): A Comprehensive Overview in Modern Chemical Biology

The compound with the CAS number 56724-08-4, known as Benzoyl chloride, 5-methoxy-2-methyl- (9CI), represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique structural and functional attributes, has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis and biochemical research. The presence of both a benzoyl chloride moiety and a methoxy group at the 5-position, combined with a methyl substituent at the 2-position, endows this molecule with distinct reactivity that makes it invaluable in various synthetic pathways.

In the context of modern chemical biology, Benzoyl chloride, 5-methoxy-2-methyl- (9CI) has been extensively studied for its potential in the development of novel therapeutic agents. The benzoyl chloride group is particularly noteworthy for its ability to participate in acylation reactions, which are fundamental in the synthesis of complex organic molecules. This property has made it a staple reagent in laboratories focused on drug discovery and development. Furthermore, the methoxy and methyl groups introduce additional layers of functionality that can be exploited for fine-tuning the properties of derived compounds.

Recent advancements in synthetic chemistry have highlighted the utility of Benzoyl chloride, 5-methoxy-2-methyl- (9CI) in constructing biologically active scaffolds. For instance, researchers have leveraged its reactivity to develop new analogs of known drugs, aiming to enhance their efficacy and reduce side effects. The structural features of this compound allow for selective modifications at multiple positions, enabling the creation of diverse molecular libraries for high-throughput screening.

The role of Benzoyl chloride, 5-methoxy-2-methyl- (9CI) extends beyond mere synthetic utility; it also serves as a key intermediate in the preparation of various functional materials. In particular, its incorporation into polymer matrices has been explored for applications in biodegradable plastics and drug delivery systems. The ability to modify both aromatic and aliphatic regions of the molecule provides a versatile platform for designing materials with tailored properties.

From a biochemical perspective, Benzoyl chloride, 5-methoxy-2-methyl- (9CI) has been investigated for its interactions with biological targets. Studies have shown that derivatives of this compound can modulate enzyme activity and cell signaling pathways, suggesting potential therapeutic applications in areas such as oncology and neurology. The precise arrangement of functional groups allows for selective binding to specific proteins, making it a valuable tool for elucidating molecular mechanisms.

The synthesis of Benzoyl chloride, 5-methoxy-2-methyl- (9CI) itself is an intriguing process that exemplifies the ingenuity of organic chemists. Traditional methods involve the reaction of appropriate precursors under controlled conditions to ensure high yield and purity. However, recent innovations have focused on greener alternatives, such as catalytic processes that minimize waste and energy consumption. These advancements align with broader efforts to promote sustainable chemistry practices.

In conclusion, Benzoyl chloride, 5-methoxy-2-methyl- (9CI) stands as a testament to the ingenuity and versatility of modern chemical biology. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical research, material science, and biochemical exploration. As our understanding of molecular interactions deepens, compounds like this will continue to play pivotal roles in shaping the future of medicine and technology.